6-Chlorocholest-7-en-3-ol benzoate, (3beta,5alpha,6alpha)-
6-Chlorocholest-7-en-3-ol benzoate, (3beta,5alpha,6alpha)-
Brand Name:
Vulcanchem
CAS No.:
113274-91-2
VCID:
VC0220221
InChI:
InChI=1S/C34H49ClO2/c1-22(2)10-9-11-23(3)27-14-15-28-26-21-31(35)30-20-25(37-32(36)24-12-7-6-8-13-24)16-18-34(30,5)29(26)17-19-33(27,28)4/h6-8,12-13,21-23,25,27-31H,9-11,14-20H2,1-5H3/t23-,25+,27-,28+,29+,30-,31+,33-,34-/m1/s1
SMILES:
CC(C)CCCC(C)C1CCC2C1(CCC3C2=CC(C4C3(CCC(C4)OC(=O)C5=CC=CC=C5)C)Cl)C
Molecular Formula:
C25H34N2O5.C4H4O4
Molecular Weight:
525.2 g/mol
6-Chlorocholest-7-en-3-ol benzoate, (3beta,5alpha,6alpha)-
CAS No.: 113274-91-2
Main Products
VCID: VC0220221
Molecular Formula: C25H34N2O5.C4H4O4
Molecular Weight: 525.2 g/mol
| CAS No. | 113274-91-2 |
|---|---|
| Product Name | 6-Chlorocholest-7-en-3-ol benzoate, (3beta,5alpha,6alpha)- |
| Molecular Formula | C25H34N2O5.C4H4O4 |
| Molecular Weight | 525.2 g/mol |
| IUPAC Name | [(3S,5S,6S,9R,10R,13R,14R,17R)-6-chloro-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,5,6,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] benzoate |
| Standard InChI | InChI=1S/C34H49ClO2/c1-22(2)10-9-11-23(3)27-14-15-28-26-21-31(35)30-20-25(37-32(36)24-12-7-6-8-13-24)16-18-34(30,5)29(26)17-19-33(27,28)4/h6-8,12-13,21-23,25,27-31H,9-11,14-20H2,1-5H3/t23-,25+,27-,28+,29+,30-,31+,33-,34-/m1/s1 |
| Standard InChIKey | UKWQLUBQPDACSU-BCQVWVLBSA-N |
| Isomeric SMILES | C[C@H](CCCC(C)C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3C2=C[C@@H]([C@@H]4[C@@]3(CC[C@@H](C4)OC(=O)C5=CC=CC=C5)C)Cl)C |
| SMILES | CC(C)CCCC(C)C1CCC2C1(CCC3C2=CC(C4C3(CCC(C4)OC(=O)C5=CC=CC=C5)C)Cl)C |
| Canonical SMILES | CC(C)CCCC(C)C1CCC2C1(CCC3C2=CC(C4C3(CCC(C4)OC(=O)C5=CC=CC=C5)C)Cl)C |
| Synonyms | 3-benzoyloxy-6-chlorocholest-7-ene 3-BOCCE 3beta-benzoyloxy-6alpha-chloro-5alpha-cholest-7-ene |
| PubChem Compound | 3082658 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume